2-(2-methoxyphenoxy)-N-(4-methylbenzyl)acetamide

• IUPAC Name: 2-(2-methoxyphenoxy)-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C17H19NO3/c1-13-7-9-14(10-8-13)11-18-17(19)12-21-16-6-4-3-5-15(16)20-2/h3-10H,11-12H2,1-2H3,(H,18,19)
• InChI Key: DYEAZBAIUXFSOW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)COC2=CC=CC=C2OC
• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol

Description

2-(2-methoxyphenoxy)-N-(4-methylbenzyl)acetamide, also known as MPMB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a selective agonist of the cannabinoid receptor type 2 (CB2), which is a G protein-coupled receptor that is primarily expressed in immune cells and has been implicated in a variety of physiological and pathological processes.

Mechanism of Action

The mechanism of action of 2-(2-methoxyphenoxy)-N-(4-methylbenzyl)acetamide involves the selective activation of CB2 receptors, which are primarily expressed in immune cells. CB2 receptors are coupled to G proteins, which activate downstream signaling pathways that modulate immune responses and inflammation. 2-(2-methoxyphenoxy)-N-(4-methylbenzyl)acetamide has been shown to activate CB2 receptors in a dose-dependent manner, leading to the inhibition of pro-inflammatory cytokine production and the promotion of anti-inflammatory cytokine production.
Biochemical and Physiological Effects:
2-(2-methoxyphenoxy)-N-(4-methylbenzyl)acetamide has been shown to have a variety of biochemical and physiological effects, particularly in the immune system. 2-(2-methoxyphenoxy)-N-(4-methylbenzyl)acetamide has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β, while promoting the production of anti-inflammatory cytokines such as IL-10. 2-(2-methoxyphenoxy)-N-(4-methylbenzyl)acetamide has also been shown to inhibit the proliferation of T cells and B cells, as well as the production of antibodies.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2-methoxyphenoxy)-N-(4-methylbenzyl)acetamide in lab experiments include its selective activation of CB2 receptors, which allows for the specific modulation of immune responses and inflammation. 2-(2-methoxyphenoxy)-N-(4-methylbenzyl)acetamide also has a relatively low toxicity profile, making it a safe and viable option for in vitro and in vivo studies. However, one limitation of using 2-(2-methoxyphenoxy)-N-(4-methylbenzyl)acetamide is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 2-(2-methoxyphenoxy)-N-(4-methylbenzyl)acetamide and its potential therapeutic applications. One area of interest is the development of novel CB2 receptor agonists that have improved pharmacokinetic properties and efficacy. Another area of interest is the investigation of 2-(2-methoxyphenoxy)-N-(4-methylbenzyl)acetamide's potential in the treatment of autoimmune disorders, such as rheumatoid arthritis and multiple sclerosis. Additionally, further studies are needed to elucidate the precise mechanisms by which 2-(2-methoxyphenoxy)-N-(4-methylbenzyl)acetamide modulates immune responses and inflammation, which could lead to the development of more targeted and effective therapies.

Scientific Research Applications

2-(2-methoxyphenoxy)-N-(4-methylbenzyl)acetamide has been extensively studied for its potential therapeutic applications, particularly in the field of immunology. CB2 receptors are primarily expressed in immune cells, and their activation has been shown to modulate immune responses and inflammation. 2-(2-methoxyphenoxy)-N-(4-methylbenzyl)acetamide has been shown to selectively activate CB2 receptors, leading to the inhibition of pro-inflammatory cytokine production and the promotion of anti-inflammatory cytokine production.